Cas no 476687-36-2 (1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI))

1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI) structure
476687-36-2 structure
Product Name:1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI)
CAS No:476687-36-2
MF:C11H18N2O2
MW:210.272822856903
CID:1017653
PubChem ID:45094970
Update Time:2025-04-20

1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI)
    • Ethyl 1-ethyl-3-propyl-1H-pyrazole-4-carboxylate
    • 476687-36-2
    • Inchi: 1S/C11H18N2O2/c1-4-7-10-9(11(14)15-6-3)8-13(5-2)12-10/h8H,4-7H2,1-3H3
    • InChI Key: VDYWGYQYPYJKCV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN(CC)N=C1CCC)=O

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 44.12000
  • LogP: 2.03220
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